3-bromo-N-(4-methyl-2-oxo-1-benzopyran-7-yl)benzamide
Overview
Description
3-bromo-N-(4-methyl-2-oxo-1-benzopyran-7-yl)benzamide is a member of coumarins.
Scientific Research Applications
Chemical Reactions and Synthesis
- Aminolysis and Hydrolysis: The aminolysis of chromonyl oxazolones, closely related to 3-bromo-N-(4-methyl-2-oxo-1-benzopyran-7-yl)benzamide, can lead to the formation of benzamide derivatives. Such reactions are crucial in synthesizing various chemical compounds with potential therapeutic applications (Jones, 1981).
Structural Analysis and Properties
- X-ray Crystallography and DFT Calculations: The structural characterization of benzamide derivatives, akin to 3-bromo-N-(4-methyl-2-oxo-1-benzopyran-7-yl)benzamide, has been conducted using X-ray crystallography. These studies help understand the molecular geometry and intermolecular interactions, which are essential for predicting the reactivity and properties of these compounds (Saeed et al., 2020).
Synthesis of Novel Compounds
- Development of New Chemical Entities: Research has been focused on synthesizing novel chromones and benzamides, which are structurally similar to 3-bromo-N-(4-methyl-2-oxo-1-benzopyran-7-yl)benzamide. These efforts contribute to the expansion of chemical libraries with potential pharmacological activities (Kranjc et al., 2012).
Antimicrobial Activity
- Evaluation of Antimicrobial Properties: Some derivatives of 4-oxo-4H-pyran-2-carboxamide, structurally related to 3-bromo-N-(4-methyl-2-oxo-1-benzopyran-7-yl)benzamide, have shown antimicrobial activities. This suggests a potential research direction for evaluating the antimicrobial properties of similar compounds (Aytemir et al., 2003).
Pharmacological Potential
- Assessment of Biological Activities: Some benzopyran derivatives have been assessed for their pharmacological activities, including effects on rat uteri and aortic rings. This indicates the potential for evaluating similar compounds, like 3-bromo-N-(4-methyl-2-oxo-1-benzopyran-7-yl)benzamide, for various biological effects (Khelili et al., 2012).
properties
Product Name |
3-bromo-N-(4-methyl-2-oxo-1-benzopyran-7-yl)benzamide |
|---|---|
Molecular Formula |
C17H12BrNO3 |
Molecular Weight |
358.2 g/mol |
IUPAC Name |
3-bromo-N-(4-methyl-2-oxochromen-7-yl)benzamide |
InChI |
InChI=1S/C17H12BrNO3/c1-10-7-16(20)22-15-9-13(5-6-14(10)15)19-17(21)11-3-2-4-12(18)8-11/h2-9H,1H3,(H,19,21) |
InChI Key |
DKXLQYVXEXBDNJ-UHFFFAOYSA-N |
SMILES |
CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)C3=CC(=CC=C3)Br |
Canonical SMILES |
CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)C3=CC(=CC=C3)Br |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4H-[1,3]thiazino[3,2-a]benzimidazol-4-ol](/img/structure/B1223771.png)
![N-[1-(4-chlorophenyl)sulfonyl-2-pyrrolidinyl]-4-methyl-1-piperazinecarboxamide](/img/structure/B1223772.png)
![2-[2-[2-(4-Chlorophenyl)-2-oxoethoxy]phenyl]isoindole-1,3-dione](/img/structure/B1223775.png)
![N-[4-[(8-ethoxy-4,4-dimethyl-5H-dithiolo[3,4-c]quinolin-1-ylidene)amino]phenyl]acetamide](/img/structure/B1223782.png)
![(11aS)-2-(4-methoxybenzyl)-5,5-dimethyl-5,6,11,11a-tetrahydro-1H-imidazo[1',5':1,6]pyrido[3,4-b]indole-1,3(2H)-dione](/img/structure/B1223784.png)
![N-[2-[(2-methylphenyl)methylthio]ethyl]-3-[(4-methylphenyl)thio]propanamide](/img/structure/B1223788.png)
![N-[(3,5-dimethoxyphenyl)methyl]-1-(2,3,4-trimethoxyphenyl)methanamine](/img/structure/B1223789.png)
![3,4-dimethoxy-N-[4-(2,2,3,3-tetrafluoropropoxy)-3-(trifluoromethyl)phenyl]benzamide](/img/structure/B1223791.png)
![6-[[(2-chlorophenyl)methyl-methylamino]methyl]-N2-(2-methylphenyl)-1,3,5-triazine-2,4-diamine](/img/structure/B1223793.png)
